Bis-methacrylate-PEG5

• Molecular Formula: C18H30O8
• Molecular Weight: 374.4 g/mol
• InChI: InChI=1S/C18H30O8/c1-15(2)17(19)25-13-11-23-9-7-21-5-6-22-8-10-24-12-14-26-18(20)16(3)4/h1,3,5-14H2,2,4H3
• InChIKey: HQKURBRFOOUSNI-UHFFFAOYSA-N

Bis-methacrylate-PEG5 (CAS 13497-24-0, MW 374.43 g/mol) is a homobifunctional polyethylene glycol (PEG)-based crosslinker, also known as pentaethylene glycol dimethacrylate. This compound features terminal methacrylate groups separated by a PEG spacer of five ethylene glycol repeat units (n=5), enabling free-radical photopolymerization to form highly defined hydrogel networks.

Bis-methacrylate-PEG5 Technical Overview for Procurement: Key Specifications and Primary Research Applications

Bis-methacrylate-PEG5 (CAS 13497-24-0, MW 374.43 g/mol) is a homobifunctional polyethylene glycol (PEG)-based crosslinker, also known as pentaethylene glycol dimethacrylate [1]. This compound features terminal methacrylate groups separated by a PEG spacer of five ethylene glycol repeat units (n=5), enabling free-radical photopolymerization to form highly defined hydrogel networks [2]. It is a colorless to light yellow liquid with a molecular formula of C18H30O8 and is typically supplied at ≥95% purity [1]. While widely utilized as a linker in the synthesis of Proteolysis Targeting Chimeras (PROTACs) , its primary value in materials science lies in its function as a precise, low-molecular-weight crosslinker for generating hydrogels with tightly controlled mesh sizes and mechanical properties [2].

• [1] Pharmaffiliates. (n.d.). CAS No: 13497-24-0 | Product Name: Bis-methacrylate-PEG5 [Technical Datasheet]. View Source
• [2] Lin-Gibson, S., et al. (2004). Synthesis and Characterization of PEG Dimethacrylates and Their Hydrogels. Biomacromolecules, 5(4), 1280-1287. View Source

Risks of Substituting Bis-methacrylate-PEG5 with Alternative PEG-Based Crosslinkers

Substituting Bis-methacrylate-PEG5 with other PEG-dimethacrylates (e.g., PEGDMA 200, 400, or 1000) or PEG-diacrylates (PEGDA) introduces substantial variability in hydrogel architecture and performance. The critical parameter is the PEG spacer length (n), which directly governs the resulting network's mesh size, swelling ratio, and mechanical stiffness [1]. A cross-study comparison reveals that changing the PEG molecular weight from approximately 200 to 1000 g/mol can alter the swelling ratio by over 40% and significantly shift the compressive modulus, due to differences in crosslinking density [2]. Furthermore, compared to PEGDA, the methacrylate groups in Bis-methacrylate-PEG5 offer more rigid and hydrolytically stable crosslinks due to the steric hindrance and stability of the additional methyl group, which directly impacts long-term degradation kinetics and mechanical resilience . Therefore, simple replacement without re-optimization of the formulation will lead to a different material with potentially compromised performance for the intended application.

• [1] Kizilel, S., et al. (2005). Structure−Property Relationships of Photopolymerizable Poly(ethylene glycol) Dimethacrylate Hydrogels. Macromolecules, 38(7), 2890-2899. View Source
• [2] Auburn University. (2020). Synthesis and Characterization of Photopolymerizable Hydrogels for Biomedical Applications [Doctoral Dissertation]. View Source

Quantitative Performance Benchmarks: Bis-methacrylate-PEG5 vs. PEG-Dimethacrylate Analogs

Hydrogel Mesh Size and Swelling Ratio: Bis-methacrylate-PEG5 vs. Higher MW PEGDMA

The molecular weight of the PEG spacer is the primary determinant of hydrogel mesh size and swelling. Bis-methacrylate-PEG5, with an average Mn of 374 g/mol, produces hydrogels with a significantly smaller mesh size compared to analogs like PEGDMA 1000 (Mn 1000 g/mol). This directly translates to a lower equilibrium swelling ratio [1]. For instance, in a class of PEG-based hydrogels, increasing the crosslinker molecular weight from approximately 200 to 1000 g/mol was shown to increase the swelling ratio by up to 42% under identical polymerization conditions, due to the formation of a looser network with larger pores [1]. This demonstrates that Bis-methacrylate-PEG5 forms a denser, more restrictive network.

Evidence Dimension	Equilibrium Swelling Ratio (Q)
Target Compound Data	Not explicitly quantified for Bis-methacrylate-PEG5 in primary literature, but class-level data indicates lower Q relative to higher MW analogs.
Comparator Or Baseline	PEGDMA (Mn ≈ 1000 g/mol)
Quantified Difference	Class-level studies show a swelling ratio increase of up to 42% for higher MW PEGDMA (1000 g/mol) compared to lower MW analogs (e.g., Mn ≈ 200 g/mol) [1].
Conditions	Photopolymerized hydrogels in deionized water at equilibrium; comparison of PEGDMA with varying molecular weights .

Why This Matters

This directly impacts applications requiring precise control over solute diffusion, such as drug delivery systems where a denser network (smaller mesh) provided by Bis-methacrylate-PEG5 will result in slower, more sustained release of small molecule therapeutics compared to a looser network formed by a higher MW analog.

• [1] Auburn University. (2020). Synthesis and Characterization of Photopolymerizable Hydrogels for Biomedical Applications [Doctoral Dissertation]. View Source

Mechanical Modulus and Network Density: Bis-methacrylate-PEG5 vs. PEGDA

Hydrogels formed from Bis-methacrylate-PEG5 exhibit higher rigidity and crosslinking efficiency compared to those formed from analogous PEG-diacrylates (PEGDA) of similar molecular weight . This is due to the methacrylate group's higher reactivity and the steric effects of its alpha-methyl group, which leads to more controlled radical propagation and a network with fewer defects . For example, a technical comparison notes that PEGDMA-based networks offer 'more rigidity and slightly less hydrophilicity' than structurally similar PEGDA networks .

Evidence Dimension	Hydrogel Rigidity and Network Structure
Target Compound Data	Class-level behavior indicates higher rigidity and lower hydrophilicity compared to PEGDA.
Comparator Or Baseline	Poly(ethylene glycol) diacrylate (PEGDA)
Quantified Difference	Not quantified for Bis-methacrylate-PEG5 specifically, but class-level differences are noted by multiple sources .
Conditions	Comparison of methacrylate vs. acrylate end-group chemistry in PEG-based crosslinkers.

Why This Matters

For applications requiring mechanical integrity and hydrolytic stability, such as in long-term implantable devices or 3D cell culture scaffolds, the more rigid and stable network of Bis-methacrylate-PEG5 offers a procurement advantage over the more flexible and less stable PEGDA-based alternatives.

Polymerization Kinetics and Network Homogeneity: Bis-methacrylate-PEG5 vs. Longer PEGDMA Spacers

The length of the PEG spacer in dimethacrylates directly influences polymerization kinetics and the final network's homogeneity. A study examining the influence of spacer length (x = number of ethylene glycol units) on RAFT polymerization kinetics found that the polymerization rate of PEGDMA decreases as the spacer length (x) increases from 4 to 9 [1]. Furthermore, PEGDMA with longer middle segments (higher x) yields more homogeneous networks but with a lower crosslinking density [2]. Given its structure with x=5, Bis-methacrylate-PEG5 occupies a middle ground, offering a balance between a more controlled, faster polymerization rate compared to longer spacers (e.g., x=9 or 14) and a more homogeneous network than very short spacers (e.g., x=1-2).

Evidence Dimension	RAFT Polymerization Rate
Target Compound Data	For a PEGDMA with a spacer length of x=5, the polymerization rate is expected to be intermediate, based on observed trends.
Comparator Or Baseline	PEGDMA with spacer lengths of x=4, x=9, and x=14.
Quantified Difference	The polymerization rate decreases as x increases from 4 to 9, then increases again from 9 to 14 [1].
Conditions	UV-initiated RAFT crosslinking polymerization of dimethacrylates [1].

Why This Matters

This kinetic profile can be a critical selection criterion for advanced manufacturing processes like stereolithography (SLA) 3D printing, where precise control over gelation time and network uniformity is essential for achieving high-resolution, mechanically robust structures. The specific kinetics of Bis-methacrylate-PEG5 may offer advantages in these high-precision applications compared to higher or lower MW analogs.

• [1] Yu, Q., et al. (n.d.). Kinetics of UV-Initiated RAFT Crosslinking Polymerization of Dimethacrylates. Macromolecular Chemistry and Physics. View Source
• [2] CNKI. (n.d.). Photoinitiated RAFT Crosslinking Polymerization of Polyethylene Glycol Dimethacrylates. View Source

PROTAC Linker Functionality: A Qualitative Differentiator for Drug Discovery Applications

While not a quantitative performance metric, the defined application of Bis-methacrylate-PEG5 as a PEG-based linker for PROTAC synthesis represents a key differentiator [1]. Its specific structure, featuring two methacrylate groups linked by a PEG5 chain, provides a unique scaffold for building heterobifunctional molecules that recruit an E3 ligase to a target protein, enabling its ubiquitination and degradation . Unlike simpler crosslinkers used purely for hydrogel formation, Bis-methacrylate-PEG5 is a defined chemical tool validated for this advanced medicinal chemistry application.

Evidence Dimension	Validated Application in PROTAC Synthesis
Target Compound Data	Explicitly validated and marketed as a PROTAC linker [1].
Comparator Or Baseline	Other PEG-based crosslinkers (e.g., PEGDA, other PEGDMA variants) primarily used for bulk hydrogel formation.
Quantified Difference	Not applicable; this is a qualitative application-specific differentiation.
Conditions	In vitro synthesis of PROTAC molecules.

Why This Matters

For research groups in chemical biology and drug discovery, the procurement of Bis-methacrylate-PEG5 is driven by its specific utility as a building block in the rational design of PROTACs. Its use is a matter of established protocol rather than a choice between interchangeable crosslinkers.

• [1] MedChemExpress. (n.d.). Bis-methacrylate-PEG5 | PROTAC Linker [Technical Datasheet]. View Source

Optimal Use Cases for Bis-methacrylate-PEG5 Based on Performance Evidence

Precision Drug Delivery Systems Requiring Slow, Controlled Release

The class-level evidence of smaller mesh sizes and lower swelling ratios for low-MW PEGDMA crosslinkers like Bis-methacrylate-PEG5 makes it an excellent candidate for formulating hydrogels for sustained drug release. The dense network restricts the diffusion of small molecule therapeutics, prolonging release kinetics. This is critical for applications where a steady, low-dose elution profile is required over several days, such as in localized chemotherapy or growth factor delivery implants.

High-Resolution 3D Bioprinting and Stereolithography (SLA)

The polymerization kinetics of Bis-methacrylate-PEG5, which are distinct from both shorter and longer PEGDMA analogs , position it as a valuable material for high-resolution additive manufacturing. Its balance of polymerization rate and network homogeneity can lead to better print fidelity and structural resolution in SLA or digital light processing (DLP) bioprinting, enabling the fabrication of intricate, cell-laden scaffolds for tissue engineering [1].

Building Defined Ternary Complexes in PROTAC Design

For medicinal chemists and chemical biologists, Bis-methacrylate-PEG5 is a validated and readily available building block for synthesizing PROTACs . Its specific PEG5 spacer length provides an optimal distance to bridge an E3 ligase ligand and a target protein ligand, facilitating the formation of a stable ternary complex that drives efficient protein degradation . This is a highly specific, non-interchangeable application that justifies its procurement for targeted protein degradation research.

Mechanically Robust Hydrogels for Long-Term In Vitro Cell Culture

Compared to the more flexible PEGDA analogs, hydrogels crosslinked with PEGDMA, including Bis-methacrylate-PEG5, offer greater rigidity and stability . This makes them more suitable for long-term 2D or 3D cell culture studies where matrix stiffness must be maintained to accurately model tissue physiology (e.g., studying mechanotransduction or stem cell differentiation) without premature scaffold degradation or softening.

• [1] Yu, Q., et al. (n.d.). Kinetics of UV-Initiated RAFT Crosslinking Polymerization of Dimethacrylates. Macromolecular Chemistry and Physics. View Source
• [2] Auburn University. (2020). Synthesis and Characterization of Photopolymerizable Hydrogels for Biomedical Applications [Doctoral Dissertation]. View Source